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Compound of Interest

Compound Name: Divarasib adipate

Cat. No.: B12387609 Get Quote

Essential guidelines for the safe handling and disposal of divarasib adipate in a research

setting, ensuring operational safety and regulatory compliance.

Divarasib adipate, a potent and selective KRAS G12C inhibitor, requires careful handling and

disposal to ensure the safety of laboratory personnel and to maintain environmental standards.

Although the Safety Data Sheet (SDS) for the parent compound, divarasib, indicates that it is

not classified as a hazardous substance or mixture, its potent biological activity necessitates a

cautious and systematic approach to its disposal.[1] Adherence to established laboratory safety

protocols and local regulations is paramount.

Immediate Safety and Handling Precautions
Before beginning any procedure involving divarasib adipate, ensure that appropriate personal

protective equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. All

handling of the compound in solid or solution form should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[1] In

case of accidental contact, follow these first aid measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

apart to ensure thorough rinsing. Seek prompt

medical attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with large

amounts of water. A physician should be

consulted.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen and seek immediate

medical assistance.[1]

Ingestion
Wash out the mouth with water. Do not induce

vomiting and call a physician for guidance.[1]

Step-by-Step Disposal Procedure
The disposal of divarasib adipate and its contaminated waste must comply with all applicable

federal, state, and local environmental regulations.[1] The following procedure provides a

general framework based on best practices for potent, non-hazardous research compounds.

Segregation of Waste: All materials contaminated with divarasib adipate, including unused

compound, solutions, contaminated PPE (gloves, etc.), and labware (vials, pipette tips), must

be segregated from general laboratory waste.

Waste Collection:

Solid Waste: Collect unused solid divarasib adipate and contaminated solids in a clearly

labeled, sealed container.

Liquid Waste: Collect solutions containing divarasib adipate in a separate, leak-proof,

and clearly labeled container. Do not mix with other solvent waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.
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Sharps: Any sharps, such as needles or razor blades, contaminated with divarasib
adipate should be placed in a designated sharps container.

Labeling: All waste containers must be clearly labeled with "Divarasib Adipate Waste" and

any other information required by your institution, such as the chemical composition and

hazard warnings (if applicable).

Storage: Store the sealed waste containers in a designated, secure area away from

incompatible materials, pending collection by a licensed chemical waste disposal service.

Professional Disposal: Arrange for the collection and disposal of the divarasib adipate
waste through your institution's EHS office or a certified chemical waste management

contractor. These services are equipped to handle the disposal of specialized chemical

waste in accordance with regulatory requirements.[2]

Spill Management Protocol
In the event of a spill, evacuate non-essential personnel from the area. Wearing appropriate

PPE, absorb the spilled material with an inert, liquid-binding material such as diatomite or

universal binders.[1] Once the spill is absorbed, decontaminate the surface by scrubbing with

alcohol.[1] Collect all contaminated absorbent material in a sealed container and dispose of it

as chemical waste, following the procedure outlined above. Prevent the spill from entering

drains or water courses.[1]

Divarasib Adipate Properties
The following table summarizes key information for divarasib adipate and its parent

compound.
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Property Divarasib Adipate
Divarasib (Parent
Compound)

CAS Number 2762240-36-6 2417987-45-0

Molecular Formula C35H42ClF4N7O6 C29H32ClF4N7O2

Molecular Weight 768.21 g/mol 622.06 g/mol

Hazard Classification Not classified as hazardous Not classified as hazardous

Transport Information
Not classified as dangerous

goods

Not classified as dangerous

goods

Data sourced from multiple chemical suppliers and safety data sheets.[1][3]

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of divarasib adipate
waste.
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Divarasib Adipate Disposal Workflow
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Caption: Workflow for the safe disposal of divarasib adipate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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